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Compound of Interest

Compound Name: Binol

Cat. No.: B041708 Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with BINOL. Adherence to these

procedures is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification
1,1'-Bi-2-naphthol, commonly known as BINOL, is a versatile chiral ligand used in asymmetric

synthesis. However, it presents several health hazards that necessitate careful handling.

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, BINOL is classified as toxic if swallowed, a cause of serious eye irritation, and a

potential skin and respiratory irritant.[1][2]
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Hazard Classification GHS Hazard Statement Prevalence in Sources

Acute Toxicity, Oral (Category

3)
H301: Toxic if swallowed 96.2%[1]

Serious Eye Damage/Eye

Irritation (Category 2A)

H319: Causes serious eye

irritation
98.1%[1]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation 15.1%[1][2]

Specific target organ toxicity,

single exposure (Category 3)

H335: May cause respiratory

irritation
11.3%[1]

Personal Protective Equipment (PPE) Selection
A conservative approach to PPE is recommended for all work involving BINOL. The selection

of appropriate PPE is contingent on the specific task being performed, including the physical

form of the chemical (solid or solution) and the potential for exposure.

Core PPE Requirements:
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[3][4] A face shield may be required for tasks with a

high risk of splashing.[3][5]

Hand Protection: Chemical-resistant gloves, such as nitrile, are essential.[3] Gloves must be

inspected for integrity before use and disposed of properly after handling the chemical.[3][6]

Body Protection: A lab coat or impervious clothing is necessary to prevent skin contact.[3][4]

For tasks with a higher risk of contamination, disposable gowns with tight-fitting cuffs are

recommended.[7]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator or equivalent should be used.[3][4] All handling of solid BINOL should occur in a

well-ventilated area, preferably a chemical fume hood.[3]

PPE Selection Workflow
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The following diagram outlines the logical workflow for selecting the appropriate level of PPE

when working with BINOL.

Task Assessment

Solid Handling

Solution Handling

Start: Plan to Handle BINOL

What is the physical form?
(Solid Powder vs. Solution)
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- Chemical Goggles & Face Shield
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Required PPE:
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Caption: Logical workflow for selecting appropriate Personal Protective Equipment (PPE) for

handling BINOL.

Operational and Disposal Plans
Safe handling and disposal are critical to mitigate the risks associated with BINOL.

Step-by-Step Handling Protocols
1. Preparation and Area Setup:

Designate a specific area for handling BINOL, preferably within a chemical fume hood.[3]

Ensure all necessary PPE is available and inspected.[6]

Keep an appropriate spill kit and emergency contact information readily accessible.

2. Handling Solid (Powder) BINOL:

Don PPE: Before handling, put on a lab coat, chemical safety goggles, and chemical-

resistant gloves.[3] If weighing or transferring powder where dust may be generated, a

NIOSH-approved respirator is required.[3][4]

Conduct Work: Perform all manipulations within a certified chemical fume hood to minimize

inhalation exposure.[3]

Avoid Dust: Handle the material carefully to avoid generating dust.[4]

3. Preparing BINOL Solutions:

Don PPE: Wear a lab coat, safety goggles, and chemical-resistant gloves.[3]

Procedure: Slowly add the solvent to the solid BINOL to prevent splashing. Ensure adequate

ventilation, such as in a fume hood.

4. Doffing PPE:
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Remove protective equipment carefully to avoid cross-contamination.

Dispose of contaminated gloves and other disposable items in a designated hazardous

waste container.[3][6]

Wash hands and forearms thoroughly after handling is complete.[2]

Emergency Procedures: Spill Response
In the event of a spill, a clear and immediate response is necessary to ensure personnel safety

and contain the material.

Spill Response Workflow
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Caption: Step-by-step workflow for responding to a BINOL spill in a laboratory setting.
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Spill Cleanup Protocol:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if

necessary.[8]

Assess: Determine the extent of the spill. Do not attempt to clean up a large spill without

proper training and equipment.

Protect Yourself: Put on the appropriate PPE, including respiratory protection, double gloves,

a lab coat, and eye protection.[8]

Containment: For solid spills, carefully sweep or scoop the material. For liquid spills, contain

and collect the spillage with a non-combustible, absorbent material like sand, earth, or

vermiculite.[8] Avoid generating dust.[4]

Collection: Place the contained material into a clearly labeled, sealed container for disposal.

[8]

Decontamination: Clean the affected area thoroughly.

Disposal: Dispose of all contaminated materials, including cleaning supplies and PPE, as

hazardous waste.

Waste Disposal Plan
BINOL is considered hazardous and, in some contexts, very toxic to aquatic organisms;

therefore, it must be disposed of as hazardous waste.[3]

Primary Disposal Method: All BINOL waste, including contaminated materials, must be

disposed of through a licensed professional waste disposal service.[3][8]

Containerization: Store waste in a clearly labeled, leak-proof container that can be tightly

sealed.[3] The label must identify the contents as "(S)- or (R)-1,1'-Bi-2,2'-naphthol Waste"

and display the relevant hazard pictograms.[3]

Segregation: Keep BINOL waste separate from incompatible materials such as strong

oxidizing agents.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.hako.com/fileadmin/PDFs/Downloads/Sicherheitsdatenblaetter/EN/en_Binol.pdf
https://www.hako.com/fileadmin/PDFs/Downloads/Sicherheitsdatenblaetter/EN/en_Binol.pdf
https://www.hako.com/fileadmin/PDFs/Downloads/Sicherheitsdatenblaetter/EN/en_Binol.pdf
https://www.echemi.com/sds/r-1-1-bi-2-naphthol-pd180521119848.html
https://www.hako.com/fileadmin/PDFs/Downloads/Sicherheitsdatenblaetter/EN/en_Binol.pdf
https://www.benchchem.com/product/b041708?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_1_Bi_2_2_naphthol_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b041708?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_1_Bi_2_2_naphthol_A_Procedural_Guide.pdf
https://www.hako.com/fileadmin/PDFs/Downloads/Sicherheitsdatenblaetter/EN/en_Binol.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_1_Bi_2_2_naphthol_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_1_Bi_2_2_naphthol_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b041708?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_S_1_1_Bi_2_2_naphthol_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prohibition: Under no circumstances should this chemical or its containers be disposed of

down the drain or in regular municipal trash.[3] Empty containers may need to be triple-

rinsed, with the rinsate collected as hazardous waste.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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